Cas no 110128-59-1 (3,4-Isoquinolinediamine, 1-methoxy-)

• Product Name: 3,4-Isoquinolinediamine, 1-methoxy-
• CAS No: 110128-59-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 1196345
• Update Time: 2024-08-05

3,4-Isoquinolinediamine, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3,4-Isoquinolinediamine, 1-methoxy-

• Inchi： 1S/C10H11N3O/c1-14-10-7-5-3-2-4-6(7)8(11)9(12)13-10/h2-5H,11H2,1H3,(H2,12,13)
• InChI Key： QFRWNOYGMFAQLX-UHFFFAOYSA-N
• SMILES： C1(OC)C2=C(C=CC=C2)C(N)=C(N)N=1

Computed Properties

• Exact Mass: 189.09033

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Melting Point: 119-120 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 422.0±40.0 °C(Predicted)
• PSA: 74.16
• pka: 3.67±0.50(Predicted)